Cas no 73812-11-0 (3-Phenyl-2-(thiophen-3-yl)propanoic acid)

• Product Name: 3-Phenyl-2-(thiophen-3-yl)propanoic acid
• CAS No: 73812-11-0
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 2123267
• Update Time: 2023-08-04

3-Phenyl-2-(thiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-2-(thiophen-3-yl)propanoic acid
• 3-Phenyl-2-(thiophen-3-yl)propanoic acid

• Inchi： 1S/C13H12O2S/c14-13(15)12(11-6-7-16-9-11)8-10-4-2-1-3-5-10/h1-7,9,12H,8H2,(H,14,15)
• InChI Key： FOKRKGCIMIPGLA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C(=O)O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Topological Polar Surface Area: 65.5